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Compound of Interest

Compound Name: Benzyl isovalerate

Cat. No.: B091237

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl isovalerate (CAS No. 103-38-8) is a synthetic aroma chemical widely used in the
fragrance and flavor industry.[1] It is an ester of benzyl alcohol and isovaleric acid,
characterized by a powerful, fruity aroma reminiscent of apples and pineapples.[2][3] Its
versatility and favorable stability profile make it a valuable ingredient in a wide range of
formulations, including perfumes, cosmetics, and personal care products.[1][4] These
application notes provide a comprehensive overview of the technical data, safety protocols,
and experimental procedures relevant to the use of benzyl isovalerate in research and
product development.

Physicochemical and Olfactory Properties

A thorough understanding of the physicochemical and olfactory properties of benzyl
isovalerate is essential for its effective application in formulations.

Table 1: Physicochemical Properties of Benzyl Isovalerate
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Property

Value

Reference(s)

Chemical Name

Benzyl 3-methylbutanoate

[5]

Benzyl isopentanoate,

Synonyms ) [5]
Phenylmethyl isovalerate

CAS Number 103-38-8 [6]

FEMA Number 2152 [6]

Molecular Formula C12H1602 [1]

Molecular Weight 192.25 g/mol [5]
Colorless to pale yellow clear

Appearance o [7]
liquid

Boiling Point 245-246 °C at 760 mmHg [7]

Density 0.982 - 0.990 g/mL at 25 °C [7]

Refractive Index

1.483-1.489 at 20 °C

[7]

Vapor Pressure

0.017 - 0.0294 mmHg at 25 °C

[7]

Soluble in alcohol and fixed

Solubility oils; Insoluble in water and [7]
glycerin
logP (o/w) 3.260 [7]

Table 2: Olfactory Profile of Benzyl Isovalerate
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Olfactory Attribute

Description

Reference(s)

Odor Type

Fruity

[3]

Odor Description

Sweet, fruity with notes of
apple and pineapple, and

herbal undertones.

[317]

Odor Strength Medium [7]
Substantivity on Smelling Strip > 160 hours [3]
Recommended Use Level in

Up to 8.0% [7]

Fragrance Concentrate

Safety and Regulatory Information

The safe use of benzyl isovalerate in consumer products is well-established, supported by

toxicological data and adherence to industry guidelines.

Table 3: Toxicological Data for Benzyl Isovalerate

Endpoint Species Route Value Reference(s)
Acute Oral

L Oral > 5000 mg/kg [7]
Toxicity (LD50)
Acute Dermal )

. Rabbit Dermal > 5000 mg/kg [7]
Toxicity (LD50)

No irritation or
Skin o
o » sensitization

Irritation/Sensitiz = Human Dermal [7]

ation

observed at 4%

in solution.

Regulatory Status:

* IFRA: Benzyl isovalerate is subject to the standards set by the International Fragrance

Association (IFRA). Formulators must adhere to the specific concentration limits outlined in

the most current IFRA Standards for various product categories.
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* RIFM: The Research Institute for Fragrance Materials (RIFM) is conducting a comprehensive
safety assessment of benzyl isovoterate.[8] RIFM's safety assessments provide the scientific
foundation for the IFRA Standards.[9]

o FDA: Benzyl isovalerate is listed by the U.S. Food and Drug Administration (FDA) as a
synthetic flavoring substance permitted for direct addition to food for human consumption (21
CFR 172.515).[5]

o JECFA: The Joint FAO/WHO Expert Committee on Food Additives has concluded that benzyl
isovoterate presents "no safety concern at current levels of intake when used as a flavouring
agent."

Experimental Protocols

Detailed and standardized protocols are critical for the accurate assessment of fragrance
ingredients. The following sections provide methodologies for key experiments.

Stability Testing in a Cosmetic Emulsion (Oil-in-Water
Cream)

Objective: To evaluate the physicochemical stability of benzyl isovalerate in a representative
cosmetic formulation under accelerated and real-time conditions.

Protocol:
e Formulation Preparation:
o Prepare a base oil-in-water (O/W) cream formulation without any fragrance.

o Incorporate benzyl isovalerate into the base formulation at a pre-determined
concentration (e.g., 0.5% w/w). Ensure uniform dispersion.

o Package the samples in the intended final packaging (e.g., glass jars with appropriate
seals).

o Storage Conditions:

o Store samples under the following conditions:
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s Accelerated: 40°C + 2°C/ 75% RH + 5% RH
s Real-Time: 25°C + 2°C / 60% RH + 5% RH

» Freeze-Thaw Cycling: -10°C for 24 hours, then 25°C for 24 hours (repeat for 3 cycles).

« Evaluation Time Points:
o Accelerated: 0, 1, 2, and 3 months.
o Real-Time: 0, 3, 6, 12, and 24 months.
o Freeze-Thaw: After each cycle.
o Parameters to Evaluate:
o Physical Properties: Appearance, color, phase separation, and viscosity.

o Chemical Properties: pH of the emulsion and concentration of benzyl isovalerate (using a
validated analytical method such as Gas Chromatography-Mass Spectrometry, GC-MS).

o Olfactory Properties: Odor profile assessed by a trained sensory panel.

Data Presentation: Results should be tabulated, showing the changes in each parameter over
time and under different storage conditions.

Skin Sensitization Potential Assessment

The potential for a fragrance ingredient to induce skin sensitization is a critical safety endpoint.
The following are standard in vivo and human test methods.

Objective: To determine the skin sensitization potential of benzyl isovalerate by measuring
lymphocyte proliferation in the draining lymph nodes of mice.

Protocol (based on OECD TG 429):

¢ Animals: Use female CBA/J mice, 8-12 weeks old.
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e Test Substance Preparation: Prepare a minimum of three concentrations of benzyl
isovalerate in a suitable vehicle (e.g., acetone:olive oil, 4:1). A concurrent positive control
(e.g., hexyl cinnamic aldehyde) and a vehicle control group are required.

o Application: Apply 25 pL of the test substance, positive control, or vehicle to the dorsal
surface of each ear of the mice for three consecutive days.

» Proliferation Measurement: Five days after the first application, inject the mice intravenously
with 3H-methyl thymidine.

o Sample Collection and Processing: Five hours after the injection, sacrifice the animals and
excise the draining auricular lymph nodes. Prepare single-cell suspensions of lymph node
cells.

o Data Analysis: Measure the incorporation of 3H-methyl thymidine using a [3-scintillation
counter. Calculate the Stimulation Index (SI) by dividing the mean proliferation in each
treatment group by the mean proliferation in the vehicle control group. An Sl of > 3 is
considered a positive result.

Objective: To determine the potential of benzyl isovalerate to induce contact sensitization in
human subjects.

Protocol (based on RIFM standard HRIPT):[8][10]

» Study Population: Recruit a panel of healthy human volunteers (typically around 100) with no
known history of skin diseases.

¢ Induction Phase:

o Apply a patch containing benzyl isovalerate at a specified concentration in a suitable
vehicle (e.g., 75% diethyl phthalate/25% ethanol) to the same site on the back of each
subject.[10]

o The patch is worn for 24 hours and then removed. After a 24-hour rest period, a new patch
is applied to the same site.[10]

o This procedure is repeated for a total of nine applications over a three-week period.[10]
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o Skin reactions are scored by a trained evaluator before each new patch application.

o Rest Period: A two-week non-treatment period follows the induction phase.[10]

e Challenge Phase:
o Apply a challenge patch with the same test material to a naive site on the back.[10]
o The patch is worn for 24 hours.

o The challenge site is evaluated for signs of an allergic reaction at 48 and 72 hours after
patch application.

 Interpretation: A reaction at the challenge site that is greater than any irritation observed
during the induction phase is indicative of sensitization.

Olfactory Performance Evaluation

Objective: To measure the longevity of the odor of benzyl isovoterate on a standard smelling
strip.

Protocol:

e Preparation: Dip a standard paper smelling strip into undiluted benzyl isovoterate to a depth
of 1 cm.

e Evaluation:

o A panel of trained sensory analysts evaluates the odor of the strip immediately after
dipping (t=0) and at regular intervals (e.g., 1, 4, 8, 24, 48, 72, 96, 120, 144, 168 hours).

o The evaluation should be conducted in a well-ventilated, odor-free environment.

o The intensity of the odor is rated on a defined scale (e.g., a 0-5 scale where 0 = no odor
and 5 = very strong odor).

o Data Analysis: The substantivity is reported as the time at which the odor is no longer readily
perceptible by the majority of the panel.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Objective: To characterize the specific odor notes of benzyl isovoterate as it elutes from a gas
chromatograph.

Protocol:

e Instrumentation: Use a gas chromatograph equipped with a column suitable for fragrance
analysis (e.g., a non-polar or mid-polar column). The column effluent is split between a
chemical detector (e.g., a Flame lonization Detector or Mass Spectrometer) and a heated
sniffing port.[10]

o Sample Preparation: Prepare a dilute solution of benzyl isovoterate in a suitable solvent
(e.g., ethanol).

e Analysis:
o Inject the sample into the GC.

o Atrained sensory analyst (assessor) sniffs the effluent from the sniffing port throughout the
chromatographic run.

o The assessor records the time, duration, and a description of any odors detected.

o Data Interpretation: The resulting "aromagram" is correlated with the chromatogram from the
chemical detector to identify the specific odor characteristics of the benzyl isovoterate peak.

Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams illustrate key biological pathways and experimental workflows relevant
to the assessment of benzyl isovalerate.
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Caption: Olfactory Signal Transduction Pathway.

Molecular Initiating Event:
Covalent Binding to Skin Proteins

Key Event 1:
Keratinocyte Activation
(Inflammatory Cytokines)

Key Event 2:
Dendritic Cell Activation
and Mobilization

Key Event 3:
T-Cell Activation and
Proliferation in Lymph Node

Adverse Outcome:
Allergic Contact Dermatitis (ACD)

Click to download full resolution via product page

Caption: Skin Sensitization Adverse Outcome Pathway (AOP).
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Caption: RIFM Fragrance Ingredient Safety Assessment Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Benzyl Isovalerate
as a Fragrance Ingredient]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091237#use-of-benzyl-isovalerate-as-a-fragrance-
ingredient-in-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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